Cas no 1805301-70-5 (5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805301-70-5
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4846374
• Update Time: 2025-10-31

5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-2-17-6(20-8(14,15)16)4(7(11,12)13)5(3)21(10,18)19/h2H,1H2
• InChI Key： BNCSWMHRGPFPHL-UHFFFAOYSA-N
• SMILES： ClS(C1C(CCl)=CN=C(C=1C(F)(F)F)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.7
• Topological Polar Surface Area: 64.599

Additional information on 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

Professional Introduction to 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl Chloride (CAS No. 1805301-70-5)

5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1805301-70-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, make it a versatile building block for further chemical modifications and functionalizations.

The compound's sulfonyl chloride functionality provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse side chains and functional groups. This reactivity is particularly valuable in medicinal chemistry, where the development of novel drug candidates often relies on the strategic modification of existing scaffolds. The pyridine core of this molecule also contributes to its utility, as pyridine derivatives are widely recognized for their biological activity across multiple therapeutic areas.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of trifluoromethyl and trifluoromethoxy groups into pharmaceuticals has been associated with increased efficacy and reduced toxicity. For instance, studies have shown that trifluoromethyl groups can enhance the binding affinity of drug molecules to their target receptors, thereby improving their therapeutic potential. Similarly, trifluoromethoxy groups have been found to influence the metabolic pathways of drug candidates, leading to prolonged half-lives and improved bioavailability.

The chloromethyl group in 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride is another critical feature that contributes to its synthetic utility. This group can undergo a variety of reactions, including alkylation, etherification, and polymerization, making it a valuable tool for constructing complex molecular architectures. In particular, alkylation reactions mediated by the chloromethyl group have been widely used in the synthesis of peptidomimetics and other bioactive peptides.

The compound's application in drug discovery has been further highlighted by recent research demonstrating its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of kinase inhibitors with fluorinated or chlorinated substituents, researchers can fine-tune their potency and selectivity. The presence of both trifluoromethoxy and trifluoromethyl groups in 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride makes it an attractive candidate for such applications.

In addition to its pharmaceutical applications, this compound has also shown promise in agrochemical research. Fluorinated compounds are known for their enhanced stability against environmental degradation, which makes them ideal candidates for use in pesticides and herbicides. The structural features of 5-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl strong>)pyridine-4-sulfonyl chloride make it a potential precursor for the synthesis of novel agrochemicals that exhibit improved efficacy and reduced environmental impact.

The synthesis of this compound typically involves multi-step organic transformations that require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of 5-(Chloromethyl)-2-(< strong >trifluor omethoxy strong >)-3-(< strong >trif luorm ethyl strong >)pyridine-4-sulfonyl chloride but also underscore its importance as a building block in modern synthetic chemistry.

Ongoing research continues to explore new applications for this compound beyond its established uses in pharmaceuticals and agrochemicals. For example, studies are being conducted to investigate its potential as a ligand in coordination chemistry, where it could be used to develop novel catalysts with unique properties. The reactivity of the sulfonyl chloride group also suggests that it could be employed in materials science applications, such as the synthesis of functional polymers or surface-modified materials.

The growing body of literature on fluorinated compounds underscores their significance in contemporary chemical research. As our understanding of their properties and reactivities expands, so too does their utility across various scientific disciplines. 5-(Chloromethyl)-2-(< strong >tr if luoro meth oxy strong >)-3-(< strong >tri fluoro methyl strong >)pyridine-4-sulfonyl chloride stands as a testament to this trend, embodying the innovative spirit that drives advancements in chemical synthesis and application.